2-(cyclopentylthio)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide
Description
2-(cyclopentylthio)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H24N2OS2 and its molecular weight is 348.52. The purity is usually 95%.
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Scientific Research Applications
Structure/Activity Studies
A study by Barlow et al. (1991) explored the synthesis and biological evaluation of N-[2-(1-pyrrolidinyl)ethyl]acetamides, similar in structure to the compound , as opioid kappa agonists. These compounds were evaluated for their potential in analgesic effects.
Pharmacological Characterization
Grimwood et al. (2011) characterized PF-04455242, a κ-opioid receptor antagonist with a structure analogous to 2-(cyclopentylthio)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide, highlighting its high affinity and selectivity. This study provides insight into the potential pharmacological applications of similar compounds.
Antimicrobial Applications
The work by Darwish et al. (2014) involved synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, showing potential as antimicrobial agents. This research indicates the possibility of utilizing similar structures for antimicrobial purposes.
Antitumor Evaluation
Research by Shams et al. (2010) focused on synthesizing heterocyclic derivatives from a cyanoacetamido precursor, evaluating their antitumor activities. This study suggests the potential use of related compounds in cancer research.
Insecticidal Assessment
A study by Fadda et al. (2017) synthesized novel heterocycles incorporating a thiadiazole moiety, testing them as insecticides. This indicates the potential of using structurally similar compounds for pest control.
Flavouring Substance Evaluation
Younes et al. (2018) provided an opinion on the implications for human health of a flavoring substance structurally related to this compound, assessing its safety as a food additive.
Properties
IUPAC Name |
2-cyclopentylsulfanyl-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2OS2/c1-19-10-4-6-15(19)12-20(13-17-9-5-11-22-17)18(21)14-23-16-7-2-3-8-16/h4-6,9-11,16H,2-3,7-8,12-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVCSWFQLWIAAHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CSC3CCCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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